Cas no 422-62-8 (Pentafluoropropylamidine)
Pentafluoropropylamidine is a fluorinated amidine compound characterized by its pentafluoropropyl functional group. This structure imparts unique chemical properties, including enhanced electrophilicity and stability under harsh conditions. The presence of fluorine atoms significantly influences its reactivity, making it valuable in organofluorine chemistry and pharmaceutical synthesis. Its strong electron-withdrawing effects can facilitate nucleophilic substitution reactions, while its thermal and chemical stability allows for use in demanding applications. Pentafluoropropylamidine is particularly useful as a building block in the preparation of fluorinated heterocycles and as an intermediate in agrochemical or medicinal chemistry. Its precise handling requires expertise due to potential reactivity with moisture or strong bases.
Pentafluoropropylamidine structure
Product Name:Pentafluoropropylamidine
CAS No:422-62-8
MF:C3H3F5N2
MW:162.061337709427
MDL:MFCD06248648
CID:324846
PubChem ID:3681554
Update Time:2025-06-10
Pentafluoropropylamidine Chemical and Physical Properties
Names and Identifiers
-
- Propanimidamide,2,2,3,3,3-pentafluoro-
- Pentafluoropropylamidine
- 2,2,3,3,3-pentafluoropropanimidamide
- 422-62-8
- pentafluoropropanimidamide
- Pentafluoropropylamidine, AldrichCPR
- 2,2,3,3,3-PENTAFLUORO-PROPIONAMIDINE
- pentafluoropropanamidine
- MS-20326
- DTXSID30394964
- EN300-1934631
- C3H3F5N2
- MFCD06248648
- ANTHRAQUINONE-1,5-DISULFONICACIDDISODIUMSALT
- 2,2,3,3,3-pentafluoropropionamidine
- AKOS006335675
- E75913
- FT-0676872
- CS-0121523
- SCHEMBL1556023
- STL555718
- BBL101921
-
- MDL： MFCD06248648
- Inchi： 1S/C3H3F5N2/c4-2(5,1(9)10)3(6,7)8/h(H3,9,10)
- InChI Key： UNRVJNUSAVOPFF-UHFFFAOYSA-N
- SMILES： FC(C(=N)N)(C(F)(F)F)F
Computed Properties
- Exact Mass: 162.02200
- Monoisotopic Mass: 162.022
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 2
- Complexity: 148
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.9A^2
- XLogP3: 1
Experimental Properties
- Density: 1.62
- Melting Point: 49.5-50°C
- Boiling Point: 47.4°C at 760 mmHg
- Refractive Index: 1.335
- PSA: 49.87000
- LogP: 1.92000
Pentafluoropropylamidine Security Information
- Hazard Category Code： 22
-
Hazardous Material Identification：
- HazardClass：IRRITANT
Pentafluoropropylamidine Customs Data
- HS CODE：2925290090
- Customs Data：
China Customs Code:
2925290090Overview:
2925290090 Other imines and their derivatives,And their salt.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2925290090 other imines and their derivatives; salts thereof.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%
Pentafluoropropylamidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JM637-50mg |
Pentafluoropropylamidine |
422-62-8 | 97% | 50mg |
141.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JM637-1g |
Pentafluoropropylamidine |
422-62-8 | 97% | 1g |
1153.0CNY | 2021-07-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JM637-200mg |
Pentafluoropropylamidine |
422-62-8 | 97% | 200mg |
329.0CNY | 2021-07-10 | |
| TRC | P273435-50mg |
Pentafluoropropylamidine |
422-62-8 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P273435-100mg |
Pentafluoropropylamidine |
422-62-8 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P273435-500mg |
Pentafluoropropylamidine |
422-62-8 | 500mg |
$ 80.00 | 2022-06-03 | ||
| Apollo Scientific | PC7737-1g |
Perfluoropropanamidine |
422-62-8 | 97% | 1g |
£45.00 | 2024-07-20 | |
| Apollo Scientific | PC7737-5g |
Perfluoropropanamidine |
422-62-8 | 97% | 5g |
£120.00 | 2024-07-20 | |
| Apollo Scientific | PC7737-10g |
Perfluoropropanamidine |
422-62-8 | 97% | 10g |
£195.00 | 2024-07-20 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P61620-1g |
Pentafluoropropanamidine |
422-62-8 | 97% | 1g |
¥1064.0 | 2024-07-19 |
Pentafluoropropylamidine Related Literature
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
422-62-8 (Pentafluoropropylamidine) Related Products
- 375-19-9(Heptafluorobutyrylamidine)
- 2229511-45-7(2,2,3,3-tetrafluoropropanimidamide)
- 2358-53-4(Butanimidamide,2,2,3,3,4,4,4-heptafluoro-, hydrochloride (1:1))
- 25264-81-7(Perfluoroheptanamidine)
- 307-31-3(Perfluorooctanamidine)
- 3799-21-1(2,2,3,3,3-Pentafluoro-propionamidine HCl)
- 4314-36-7(2,2,3,3,3-pentafluor-propionsaeureamid-oxim)
- 2229597-28-6(2,3,3,3-tetrafluoropropanimidamide)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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